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Compound of Interest

Compound Name: BDP FL-PEG4-TCO

Cat. No.: B15621976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of BDP FL-PEG4-
TCO in fluorescence microscopy. BDP FL is a bright and photostable green-fluorescent dye.

The attached PEG4 linker increases hydrophilicity and provides a flexible spacer, while the

trans-cyclooctene (TCO) group allows for highly specific and efficient labeling of target

molecules through bioorthogonal chemistry.

The primary application of BDP FL-PEG4-TCO is in the inverse-electron-demand Diels-Alder

(iEDDA) cycloaddition reaction with tetrazine-modified biomolecules.[1][2] This "click chemistry"

reaction is exceptionally fast, highly selective, and biocompatible, making it ideal for labeling in

complex biological environments, including live cells.[2][3]

Product Information and Photophysical Properties
BDP FL-PEG4-TCO is a fluorescent probe that enables the visualization of tetrazine-labeled

molecules within a cellular context. Its key characteristics are summarized below.
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Property Value Reference

Chemical Formula C₃₃H₄₉BF₂N₄O₇ [4][5]

Molecular Weight 662.6 g/mol [4][5]

Excitation Maximum (λex) 503 nm [4][6]

Emission Maximum (λem) 509 nm [4][6]

Extinction Coefficient 80,000 cm⁻¹M⁻¹ [4][6]

Fluorescence Quantum Yield 0.9 [4][6]

Solubility
Soluble in DMSO, DMF, DCM;

low solubility in water
[4][6]

Storage
Store at -20°C, protected from

light
[4]

Principle of Detection: Bioorthogonal TCO-Tetrazine
Ligation
The labeling strategy relies on the iEDDA reaction, a bioorthogonal cycloaddition between the

TCO group on the BDP FL-PEG4-TCO probe and a tetrazine (Tz) moiety on the molecule of

interest.[2] This reaction is highly efficient and proceeds rapidly under physiological conditions

without the need for a catalyst.[2] The process is irreversible due to the release of nitrogen gas

as the only byproduct.[1][2]

Below is a diagram illustrating the TCO-tetrazine ligation reaction.
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Caption: Inverse-electron-demand Diels-Alder cycloaddition.

Experimental Protocols
The following protocols provide a general framework for labeling tetrazine-modified molecules

in both live and fixed cells using BDP FL-PEG4-TCO. Optimal conditions, such as probe

concentration and incubation time, may need to be determined empirically for specific cell types

and experimental setups.

Reagent Preparation
Prepare a stock solution of BDP FL-PEG4-TCO: Dissolve BDP FL-PEG4-TCO in anhydrous

DMSO to a concentration of 1-10 mM.

Storage: Aliquot the stock solution into single-use volumes and store at -20°C, protected

from light. Avoid repeated freeze-thaw cycles.

Live-Cell Imaging Protocol
This protocol outlines the labeling of live cells that have been pre-functionalized with a tetrazine

moiety.

Workflow for Live-Cell Imaging
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Caption: Experimental workflow for live-cell imaging.

Procedure:

Cell Preparation:

Culture cells of interest on a suitable imaging dish (e.g., glass-bottom dish).
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Introduce the tetrazine-modified molecule to the cells. This can be achieved through

various methods, such as metabolic labeling with a tetrazine-containing precursor or

incubation with a tetrazine-conjugated antibody that targets a cell surface protein.

Wash the cells to remove any excess unincorporated tetrazine-modified molecules.

Labeling:

Prepare a working solution of BDP FL-PEG4-TCO in pre-warmed cell culture medium. A

typical starting concentration is 1-10 µM.

Remove the culture medium from the cells and add the BDP FL-PEG4-TCO working

solution.

Incubate the cells for 15-60 minutes at 37°C, protected from light.

Washing and Imaging:

Remove the labeling solution and wash the cells two to three times with pre-warmed

imaging buffer (e.g., PBS or HBSS) to remove any unbound BDP FL-PEG4-TCO.

Add fresh imaging buffer to the cells.

Proceed with imaging using a fluorescence microscope equipped with a standard FITC or

GFP filter set.

Fixed-Cell Staining Protocol
This protocol is for labeling tetrazine-modified molecules in fixed cells.

Procedure:

Cell Preparation and Fixation:

Culture cells on coverslips.

Introduce the tetrazine-modified molecule as described in the live-cell protocol.

Wash the cells with PBS.
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Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

Wash the cells three times with PBS.

Permeabilization (for intracellular targets):

If the target molecule is intracellular, permeabilize the cells with 0.1-0.5% Triton X-100 in

PBS for 10-15 minutes at room temperature.

Wash the cells three times with PBS.

Blocking (Optional but Recommended):

Incubate the cells with a blocking buffer (e.g., PBS with 1% BSA) for 30 minutes to reduce

non-specific binding.

Labeling:

Prepare a working solution of BDP FL-PEG4-TCO in blocking buffer (or PBS) at a

concentration of 1-10 µM.

Incubate the cells with the BDP FL-PEG4-TCO solution for 30-60 minutes at room

temperature, protected from light.

Washing and Mounting:

Wash the cells three times with PBS to remove unbound probe.

Mount the coverslips onto microscope slides using an appropriate mounting medium, with

or without a DAPI counterstain.

Image using a fluorescence microscope.

Troubleshooting
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Issue Possible Cause Suggested Solution

No or weak signal
- Inefficient incorporation of the

tetrazine moiety.

- Optimize the concentration

and incubation time for the

tetrazine-modified molecule.

- Insufficient concentration of

BDP FL-PEG4-TCO.

- Increase the concentration of

BDP FL-PEG4-TCO and/or the

incubation time.

- Degradation of BDP FL-

PEG4-TCO.

- Use a fresh aliquot of the

BDP FL-PEG4-TCO stock

solution. Ensure proper

storage conditions.

High background - Insufficient washing.
- Increase the number and

duration of washing steps.

- Non-specific binding of the

probe.

- Include a blocking step.

Consider reducing the

concentration of BDP FL-

PEG4-TCO.

Photobleaching
- Excessive exposure to

excitation light.

- Reduce the intensity and/or

duration of the excitation light.

Use an anti-fade mounting

medium for fixed-cell imaging.

Concluding Remarks
BDP FL-PEG4-TCO is a versatile and powerful tool for fluorescence microscopy, enabling the

specific and efficient labeling of biomolecules through the bioorthogonal TCO-tetrazine ligation.

The protocols provided herein serve as a starting point for experimental design. For optimal

results, it is recommended to empirically determine the ideal labeling conditions for your

specific application.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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